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Cat. No.: B609937 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-04753299 is an investigational antibacterial agent that targets UDP-3-O-(R-3-

hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), a crucial enzyme in the

biosynthesis of lipopolysaccharide (LPS). As LPS is an essential component of the outer

membrane of most Gram-negative bacteria, its inhibition represents a promising strategy for

the development of new antibiotics. This technical guide provides a comprehensive overview of

the in vitro antibacterial spectrum of PF-04753299, including quantitative data on its activity

against a range of Gram-negative pathogens, detailed experimental protocols for susceptibility

testing, and a visualization of the targeted signaling pathway.

Core Data Presentation: Antibacterial Activity of PF-
04753299
The in vitro activity of PF-04753299 has been evaluated against several clinically relevant

Gram-negative bacteria. The following table summarizes the Minimum Inhibitory Concentration

(MIC) values, which represent the lowest concentration of the compound that inhibits visible

bacterial growth.
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Bacterial
Species

Strain
Information

MIC (µg/mL) MIC90 (mg/L)
Bactericidal
Concentration
(mg/L)

Escherichia coli W3110 1

Escherichia coli General 2

Pseudomonas

aeruginosa
General 4

Klebsiella

pneumoniae
General 16

Neisseria

gonorrhoeae
General 5

Haemophilus

influenzae
Active

Note: MIC90 represents the concentration at which 90% of the tested isolates are inhibited.

The activity against Haemophilus influenzae has been noted, though specific MIC values were

not detailed in the reviewed literature.[1]

Key Experimental Protocols
The determination of the in vitro antibacterial spectrum of PF-04753299 relies on standardized

antimicrobial susceptibility testing methods. The following is a detailed methodology for the

broth microdilution method, a commonly used technique for determining MIC values, based on

Clinical and Laboratory Standards Institute (CLSI) guidelines.

Objective: To determine the minimum inhibitory concentration (MIC) of PF-04753299 against a

panel of Gram-negative bacteria.

Materials:

PF-04753299 compound

Bacterial isolates for testing
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Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Spectrophotometer

Inoculating loops or sterile swabs

Sterile saline or phosphate-buffered saline (PBS)

McFarland turbidity standards (0.5)

Incubator (35°C ± 2°C)

Procedure:

Inoculum Preparation:

From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test bacterium.

Suspend the colonies in sterile saline or PBS.

Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard,

which corresponds to approximately 1-2 x 10⁸ colony-forming units (CFU)/mL.

Dilute this standardized suspension in CAMHB to achieve a final inoculum density of

approximately 5 x 10⁵ CFU/mL in the test wells.

Preparation of PF-04753299 Dilutions:

Prepare a stock solution of PF-04753299 in a suitable solvent (e.g., dimethyl sulfoxide -

DMSO).

Perform serial two-fold dilutions of the stock solution in CAMHB in the 96-well microtiter

plate to achieve the desired concentration range. The final volume in each well should be

100 µL.

Inoculation:
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Add 100 µL of the prepared bacterial inoculum to each well of the microtiter plate

containing the PF-04753299 dilutions. This will bring the final volume in each well to 200

µL and the bacterial concentration to approximately 5 x 10⁵ CFU/mL.

Include a growth control well (containing only inoculum and broth) and a sterility control

well (containing only broth).

Incubation:

Cover the microtiter plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

MIC Determination:

Following incubation, visually inspect the wells for turbidity.

The MIC is defined as the lowest concentration of PF-04753299 at which there is no

visible growth of the bacteria.

Mandatory Visualizations
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Caption: The Lipid A biosynthesis pathway and the inhibitory action of PF-04753299 on the

LpxC enzyme.

Experimental Workflow for MIC Determination
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) using the broth

microdilution method.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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